Cas no 2639419-45-5 (2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid)

2-({1-(Benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for its structural features combining a furan ring and a piperidine moiety. The benzyloxycarbonyl (Cbz) protecting group enhances its utility in peptide and heterocyclic chemistry, offering selective deprotection under mild conditions. The furan-3-carboxylic acid moiety provides a reactive handle for further functionalization, making it suitable for constructing complex molecular architectures. Its well-defined reactivity and stability under standard conditions make it a reliable building block for pharmaceutical and agrochemical research. This compound is particularly advantageous in the development of bioactive molecules due to its balanced lipophilicity and potential for derivatization.
2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid structure
2639419-45-5 structure
Product Name:2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid
CAS No:2639419-45-5
MF:C19H21NO5
MW:343.373745679855
CID:5651857
PubChem ID:165897565
Update Time:2025-05-22

2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27782201
    • 2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}methyl)furan-3-carboxylic acid
    • 2639419-45-5
    • 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid
    • Inchi: 1S/C19H21NO5/c21-18(22)16-8-11-24-17(16)12-14-6-9-20(10-7-14)19(23)25-13-15-4-2-1-3-5-15/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,21,22)
    • InChI Key: HVBJCKQAEJJCSB-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(=O)O)=C1CC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 343.14197277g/mol
  • Monoisotopic Mass: 343.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80Ų

2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid Pricemore >>

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Additional information on 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid

2-({1-(Benzyloxy)Carbonylpiperidin-4-Yl}Methyl)Furan-3-Carboxylic Acid: A Comprehensive Overview

CAS No 2639419-45-5, commonly referred to as 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a furan ring, a piperidine moiety, and a benzyloxy group, which collectively contribute to its versatile chemical properties. The furan ring, a five-membered aromatic heterocycle, serves as a platform for various functional groups, enhancing the compound's reactivity and bioavailability. The piperidine ring, a six-membered saturated heterocycle, introduces rigidity and stability to the molecule, while the benzyloxy group adds hydrophilic properties, facilitating interactions with biological systems.

Recent studies have highlighted the importance of CAS No 2639419-45-5 in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for drug delivery systems, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic profiles. For instance, investigations into its role in targeted drug delivery have shown promising results, particularly in cancer therapy where precise delivery of chemotherapeutic agents is critical.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this area have demonstrated that derivatives of 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid can exhibit desirable electronic characteristics, paving the way for innovative applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the furan ring via cyclization reactions and the subsequent attachment of the piperidine and benzyloxy groups through nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental standpoint, the ecological impact of CAS No 2639419-45-5 has been a subject of interest. Studies have shown that under specific conditions, the compound can undergo biodegradation, reducing its persistence in natural ecosystems. This property is particularly important for applications where environmental safety is a priority, such as agricultural chemicals or biodegradable polymers.

In conclusion, CAS No 2639419-45-5, or 2-({1-(benzyloxy)carbonylpiperidin-4-yl}methyl)furan-3-carboxylic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.

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